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Compound Focus: Rehmaionoside B

CAS No.: 104056-83-9

Cat. No.: S640531

Intfroduction to Rehmaionoside B

Rehmaionoside B is an iridoid glycoside or a scutellarein compound found in Rehmanniae Radix
(Rehmannia glutinosa), a fundamental herb in Traditional Chinese Medicine [1]. It is recognized as a
significant chemical marker for distinguishing between different processed forms of Rehmannia root, such as
dried rehmannia root (DRR) and prepared rehmannia root (PRR) [2]. Its presence contributes to the overall

chemical profile and purported bioactivity of Rehmannia-based formulations [3] [1].

Chemical and Analytical Profiles

The table below summarizes the key physicochemical and spectral properties of Rehmaionoside B for

identification purposes.

Property Details and Characterization Data

Systematic Name (2S,3R,4S,5S,6R)-2-(((1R,2R)-2-Hydroxy-2-((R,E)-3-hydroxybut-1-en-1-
yl)-1,3,3-trimethylcyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-
3,4,5-triol [4]

Molecular Formula C19H340g [1] [4]
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Property Details and Characterization Data
Molecular Weight 390.47 g/mol [4]

CAS Registry Number 104056-83-9 [4]

MSIMS Fragmentation Precursor ion: m/z 413.2149 [M+Na]" [1]. Key fragments: m/z 211.1692
(Positive lon Mode) (loss of a glucose moiety, -180 Da), m/z 193.1592 (subsequent loss of
H,0), m/z 175.1484 (further loss of H,0) [1].

Chromatographic UPLC-MS analysis identifies it as Compound 20, an isomer of
Retention Rehmaionoside A (Compound 18) [1].

Detailed Analytical Protocol for Identification

This protocol outlines the procedure for identifying Rehmaionoside B in a sample of Rehmanniae Radix

using Liquid Chromatography-Mass Spectrometry (LC-MS), based on established research methods [3] [1].

Sample Preparation

e Extraction: Accurately weigh about 1.0 g of powdered Rehmanniae Radix. Add 10 mL of a 70%
methanol/water solution.

e Extraction Technique: Sonicate the mixture for 30-45 minutes at room temperature.

¢ Clarification: Centrifuge the extract at 12,000 rpm for 10 minutes. Pass the supernatant through a
0.22 um membrane filter into an LC vial prior to analysis [5] [1].

Instrumentation and Chromatographic Conditions

e LC System: Ultra-High-Performance Liquid Chromatography system.

e Column: Waters Acquity UPLC BEH C18 column (100 mm x 2.1 mm i.d., 1.7 ym) or equivalent.

¢ Mobile Phase: A) 0.1% Formic Acid in Water, B) Acetonitrile.

e Gradient Program: | Time (min) | % A| % B | |[------------ |-----]-----] |0 | 95]|5|]9.0|56 |44 || 12.0 |
26|741]120.0|/10|90]]22.0]110|90]]25.0]95|5]|

¢ Flow Rate: 0.3 - 0.4 mL/min

¢ Column Temperature: 35 °C
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¢ Injection Volume: 1-10 pL [3] [1]

Mass Spectrometric Conditions

Instrument: Quadrupole Time-of-Flight Mass Spectrometer.

lonization Mode: Electrospray lonization, positive mode.
Mass Range: 80 - 1000 m/z.
Source Parameters:

o Capillary Voltage: 4.0 kV

o Capillary Temperature: 200 - 350 °C

o Sheath Gas Flow: 25 arbitrary units

o Auxiliary Gas Flow: 3-15 arbitrary units [3] [5] [1]

Data Analysis

¢ Process the acquired data using software like MarkerLynx or MassHunter.

« |dentify Rehmaionoside B by screening for the sodium adduct [M+Na]" at m/z 413.2149.
e Confirm the identity by verifying the characteristic MS/MS fragmentation pattern, including the loss of
a glucose unit and subsequent dehydration fragments [3] [1].

Experimental Workflow for Sample Analysis

The following diagram visualizes the complete workflow for analyzing Rehmaionoside B, from sample

preparation to identification.
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Start: Rehmannia Root Powder

'

1. Sample Extraction
(70% Methanol, Sonication)

'

2. Centrifugation &
Filtration (0.22 um)

4. QTOF-MS Analysis
(Positive ESI Mode)

Click to download full resolution via product page

Biological Significance and Research Context

While direct pharmacological studies on isolated Rehmaionoside B are limited, understanding its context in

Rehmannia research is crucial.

e A Marker for Processing: Rehmaionoside B, along with compounds like stachyose and acteoside,
is a statistically significant discriminator between differently processed forms of Rehmannia root,
which have distinct clinical uses [2].

e Part of a Bioactive Matrix: Rehmaionoside B is one of many glycosides in Rehmannia. Related
compounds, such as Rehmannioside D, have demonstrated direct analgesic and anti-inflammatory
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effects in models of osteoarthritis, and catalpol has shown efficacy in experimental autoimmune
encephalomyelitis (a multiple sclerosis model) [5] [6]. This suggests the broader chemical class to
which Rehmaionoside B belongs is biologically relevant.
¢ Mechanistic Insights: Extracts of Rehmannia, which contain Rehmaionoside B and other

iridoid/phenylethanoid glycosides, have been shown to work through mechanisms that include:

o Scavenging peroxynitrite (ONOQO™), a potent nitrative stress molecule [5].

o Suppressing the NF-kB signaling pathway, a master regulator of inflammation [5] [7].

o Modulating gut microbiota and host metabolism, which is increasingly linked to systemic health

[7].

Conclusion

Rehmaionoside B is a verified chemical component of Rehmanniae Radix that can be reliably identified and
characterized using modern LC-MS techniques. The protocols outlined here provide a foundation for its
analysis. Future research should focus on isolating pure Rehmaionoside B to conduct specific bioactivity

and pharmacokinetic studies, thereby clarifying its individual role in the therapeutic effects of Rehmannia.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Rehmaionoside B chromatographic fingerprinting]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b640531#rehmaionoside-b-

chromatographic-fingerprinting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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